Cas no 61962-94-5 (2H-Imidazo[4,5-b]pyridin-2-one, 3-(2,4-dimethylphenyl)-1,3-dihydro-)
61962-94-5 structure
Product Name:2H-Imidazo[4,5-b]pyridin-2-one, 3-(2,4-dimethylphenyl)-1,3-dihydro-
CAS No:61962-94-5
MF:C14H13N3O
MW:239.272522687912
CID:462265
PubChem ID:12445567
Update Time:2025-04-19
2H-Imidazo[4,5-b]pyridin-2-one, 3-(2,4-dimethylphenyl)-1,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Imidazo[4,5-b]pyridin-2-one, 3-(2,4-dimethylphenyl)-1,3-dihydro-
- 3-(2,4-dimethylphenyl)-1H-imidazo[4,5-b]pyridin-2-one
- 61962-94-5
- DTXSID10498611
- 3-(2,4-Dimethylphenyl)-1,3-dihydro-2H-imidazo[4,5-b]pyridin-2-one
- CHEMBL3245102
-
- Inchi: 1S/C14H13N3O/c1-9-5-6-12(10(2)8-9)17-13-11(16-14(17)18)4-3-7-15-13/h3-8H,1-2H3,(H,16,18)
- InChI Key: YBXJABFVQNKIKL-UHFFFAOYSA-N
- SMILES: O=C1NC2C=CC=NC=2N1C1C=CC(C)=CC=1C
Computed Properties
- Exact Mass: 239.10599
- Monoisotopic Mass: 239.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 333
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 45.2Ų
Experimental Properties
- PSA: 45.23
2H-Imidazo[4,5-b]pyridin-2-one, 3-(2,4-dimethylphenyl)-1,3-dihydro- Related Literature
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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